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Compound of Interest

Compound Name: L-Tyrosinamide

Cat. No.: B554932 Get Quote

Essential Safety and Handling Guide for L-
Tyrosinamide
This guide provides critical safety, handling, and disposal information for L-Tyrosinamide,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is essential for ensuring a safe laboratory environment.

Hazard Assessment
L-Tyrosinamide is classified with several GHS hazard statements, indicating it can be harmful

if swallowed, cause skin irritation, and lead to serious eye damage or irritation.[1] It may also

cause respiratory irritation.[1] Therefore, a cautious approach to handling is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure. The

following equipment is required when handling L-Tyrosinamide in both solid and solution

forms.
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Glasses

Goggles should provide a

complete seal around the

eyes. Use appropriate

protective eyeglasses or

chemical safety goggles as

described by OSHA's eye and

face protection regulations.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for splash

protection. Gloves must be

changed immediately upon

any contact with the

substance.[3]

Respiratory Protection Use in a Ventilated Area

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[2] Use only in

a well-ventilated area and

avoid breathing dust.

Body Protection Laboratory Coat

A long-sleeved, buttoned

laboratory coat is required to

protect the skin from accidental

contact.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for L-Tyrosinamide and the related

compound L-Tyrosine.
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Parameter Value Compound

GHS Hazard - Acute Toxicity,

Oral
H302 (66.7% of notifications) L-Tyrosinamide

GHS Hazard - Skin Irritation H315 (100% of notifications) L-Tyrosinamide

GHS Hazard - Serious Eye

Damage
H318 (66.7% of notifications) L-Tyrosinamide

GHS Hazard - Eye Irritation H319 (33.3% of notifications) L-Tyrosinamide

GHS Hazard - Respiratory

Irritation
H335 (66.7% of notifications) L-Tyrosinamide

Solubility in DMF 10 mg/ml L-Tyrosinamide

Solubility in DMSO 10 mg/ml L-Tyrosinamide

Solubility in PBS (pH 7.2) 10 mg/ml L-Tyrosinamide

Decomposition Temperature 344°C (651.2°F) L-Tyrosine

Solubility in Water 0.453 g/L @ 25°C L-Tyrosine

Data for L-Tyrosinamide sourced from PubChem and Cayman Chemical. Data for L-Tyrosine

sourced from ScienceLab.com MSDS.

Operational and Disposal Plans
A systematic approach to handling and disposing of L-Tyrosinamide is crucial to minimize risk

and environmental contamination.

Experimental Protocols
Protocol 1: Weighing Solid L-Tyrosinamide

This protocol minimizes the risk of generating and inhaling dust.

Preparation: Ensure all necessary equipment, including a tared, sealable container, is placed

within a certified chemical fume hood before handling the compound.
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Handling: Carefully open the stock container inside the fume hood.

Transfer: Using a dedicated spatula, transfer the desired amount of the powder to the tared

container.

Closure: Securely close the stock container and the tared container with the weighed

compound.

Clean-up: Clean any residual powder from the spatula and the balance within the fume hood.

Wash hands thoroughly after handling.

Protocol 2: Neutralization of Aqueous L-Tyrosinamide Waste

For aqueous solutions not containing other hazardous materials, neutralization is required

before sewer disposal.

Preparation: Work in a well-ventilated area and wear all required PPE, including safety

goggles, a lab coat, and gloves.

pH Measurement: Use a calibrated pH meter or pH indicator strips to determine the

solution's pH.

Neutralization:

If the pH is below 5.5, slowly add a dilute basic solution (e.g., 1M sodium hydroxide) while

stirring until the pH is within the neutral range (5.5 - 9.5).

If the pH is above 9.5, slowly add a dilute acidic solution (e.g., 1M hydrochloric acid) while

stirring until the pH is within the neutral range.

Disposal: Once the pH is stable within the acceptable range, the solution can be poured

down the drain, followed by flushing with a large amount of water (at least 20 parts water).

Disposal Plan
Proper disposal is critical. Under no circumstances should hazardous waste be disposed of via

sinks or regular trash without appropriate treatment.
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Solid Waste: All solid L-Tyrosinamide waste and contaminated disposable labware (e.g.,

gloves, weigh boats, pipette tips) must be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste:

Aqueous Solutions: If the aqueous solution contains no other hazardous materials, follow

the neutralization protocol above for sewer disposal.

Organic Solvent Solutions: Solutions of L-Tyrosinamide in organic solvents must be

collected in a designated "Halogenated" or "Non-Halogenated" Organic Liquid Waste

container, depending on the solvent used. Do not mix incompatible waste streams.

Empty Containers: Thoroughly empty all contents. Triple rinse the container with a suitable

solvent, collecting the rinsate as chemical waste. After the label is defaced or removed, the

rinsed container can be disposed of in the appropriate recycling or trash receptacle.

Workflow for Handling L-Tyrosinamide
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Caption: Workflow for the safe handling and disposal of L-Tyrosinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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